3-(2,3-Dihydrobenzofur-7-yl)-3-methylbutanoic acid

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-7-yl)-3-methylbutanoic acid
• InChI: InChI=1S/C13H16O3/c1-13(2,8-11(14)15)10-5-3-4-9-6-7-16-12(9)10/h3-5H,6-8H2,1-2H3,(H,14,15)
• InChI Key: ROMCNDSUQMETJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)C1=CC=CC2=C1OCC2

Description

3-(2,3-Dihydrobenzofur-7-yl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2,3-Dihydrobenzofur-7-yl)-1,1,1-trifluoro-4-methyl-2-pentanone (1.00 g) was treated with NaOH (3.6 mL, 4 M in ethanol-water (2:1)) at room temperature. The mixture was heated to 80° C. for 1 hour. After the mixture had been cooled to room temperature, 20 mL of ethyl acetate, and approximately 15 mL of 2 M HCl were added. The organic phase was separated and the aqueous layer was extracted with three 20 mL portions of ethyl acetate. The combined organic phases were dried over magnesium sulfate. The solvent was removed to yield 800 mg (99%) of 3-(2,3-dihydrobenzofur-7-yl)-3-methylbutanoic acid as an orange-brown solid.